Cas no 2034292-93-6 (5-bromo-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]pyridine-3-carboxamide)

• Product Name: 5-bromo-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]pyridine-3-carboxamide
• CAS No: 2034292-93-6
• MF: C₁₉H₁₉BrN₄O
• MW: 399.284363031387
• CID: 5332613
• Update Time: 2025-05-25

5-bromo-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)nicotinamide
• 5-bromo-N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]pyridine-3-carboxamide
• 5-bromo-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]pyridine-3-carboxamide

• Inchi： 1S/C19H19BrN4O/c1-13-18(15-6-4-3-5-7-15)14(2)24(23-13)9-8-22-19(25)16-10-17(20)12-21-11-16/h3-7,10-12H,8-9H2,1-2H3,(H,22,25)
• InChI Key： SYBJQAWDEXICLR-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(NCCN1C(C)=C(C2C=CC=CC=2)C(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 443
• XLogP3: 3.2
• Topological Polar Surface Area: 59.8

Additional information on 5-bromo-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]pyridine-3-carboxamide

5-Bromo-N-[2-(3,5-Dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]pyridine-3-carboxamide: A Comprehensive Overview

The compound 5-bromo-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]pyridine-3-carboxamide, identified by the CAS number 2034292936, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a pyridine ring substituted with a bromine atom at position 5 and a carboxamide group at position 3. The substituent at position 3 of the pyridine ring is further linked to an ethyl group that bears a 1H-pyrazole moiety substituted with two methyl groups and a phenyl group.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The presence of multiple functional groups in this molecule makes it a promising candidate for exploring its biological activity, particularly in the context of enzyme inhibition or receptor binding. Researchers have shown interest in similar compounds due to their potential as lead molecules in the development of novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and possibly catalytic hydrogenation. The use of advanced synthetic techniques has enabled chemists to achieve high yields and purity levels, making this compound more accessible for further research and application.

In terms of physical properties, this compound exhibits a melting point range consistent with its molecular weight and structural complexity. Its solubility in various solvents has been studied, revealing moderate solubility in polar solvents such as dichloromethane and DMF, which is advantageous for its use in solution-based reactions or formulations.

The biological evaluation of this compound has been an area of active research. Initial assays have indicated potential anti-inflammatory and antioxidant activities, suggesting its role in combating oxidative stress-related diseases. Furthermore, studies on its cytotoxicity against cancer cell lines have shown promising results, although further investigations are required to establish its efficacy and selectivity.

From an environmental perspective, the degradation pathways of this compound under different conditions have been explored to assess its eco-friendliness. Results indicate that it undergoes hydrolysis under alkaline conditions, which is a critical factor for determining its environmental impact and disposal methods.

In conclusion, the compound 5-bromo-N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]pyridine-3-carboxamide represents a valuable addition to the arsenal of organic compounds with diverse applications across multiple disciplines. Its unique structure, coupled with emerging research findings, positions it as a key player in future advancements in pharmacology and material science.